Ethyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(4-methoxynaphthalen-1-yl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Ethyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(4-methoxynaphthalen-1-yl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
494792-35-7
VCID:
VC0459448
InChI:
InChI=1S/C26H23N5O3/c1-3-34-25(32)31-11-10-17-20(12-27)24(30)26(14-28,15-29)23(21(17)13-31)19-8-9-22(33-2)18-7-5-4-6-16(18)19/h4-10,21,23H,3,11,13,30H2,1-2H3/t21-,23+/m0/s1
SMILES:
CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C4=CC=CC=C34)OC
Molecular Formula:
C26H23N5O3
Molecular Weight:
453.5g/mol
Ethyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(4-methoxynaphthalen-1-yl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
CAS No.: 494792-35-7
Main Products
VCID: VC0459448
Molecular Formula: C26H23N5O3
Molecular Weight: 453.5g/mol
| CAS No. | 494792-35-7 |
|---|---|
| Product Name | Ethyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(4-methoxynaphthalen-1-yl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Molecular Formula | C26H23N5O3 |
| Molecular Weight | 453.5g/mol |
| IUPAC Name | ethyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(4-methoxynaphthalen-1-yl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C26H23N5O3/c1-3-34-25(32)31-11-10-17-20(12-27)24(30)26(14-28,15-29)23(21(17)13-31)19-8-9-22(33-2)18-7-5-4-6-16(18)19/h4-10,21,23H,3,11,13,30H2,1-2H3/t21-,23+/m0/s1 |
| Standard InChIKey | DYHASFVFIWHPPG-JTHBVZDNSA-N |
| Isomeric SMILES | CCOC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C4=CC=CC=C34)OC |
| SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C4=CC=CC=C34)OC |
| Canonical SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C4=CC=CC=C34)OC |
| PubChem Compound | 1388905 |
| Last Modified | Nov 11 2021 |
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